Cas no 312635-19-1 (Ethyl 7-(trifluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: Ethyl 7-(trifluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 312635-19-1
• MF: C₁₆H₁₂F₃N₃O₂
• MW: 335.28059387207
• CID: 2110982
• PubChem ID: 719983
• Update Time: 2025-04-21

Ethyl 7-(trifluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-(trifluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• Ethyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-car boxylate
• DQWUKBFAOSIKEW-UHFFFAOYSA-N
• SR-01000409038
• 312635-19-1
• AG-690/11383096
• MLS000107854
• CHEMBL1431257
• SCHEMBL13749385
• AKOS000560730
• SMR000103818
• SR-01000409038-1
• STK837897
• DTXSID301147729
• ethyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• HMS2497I12
• ethyl5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate

• Inchi： 1S/C16H12F3N3O2/c1-2-24-15(23)11-9-20-22-13(16(17,18)19)8-12(21-14(11)22)10-6-4-3-5-7-10/h3-9H,2H2,1H3
• InChI Key： DQWUKBFAOSIKEW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC=CC=2)=NC2=C(C(=O)OCC)C=NN21)(F)F

Computed Properties

• Exact Mass: 335.08816112Da
• Monoisotopic Mass: 335.08816112Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.5Ų